4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

• IUPAC Name: 4-(4-chlorophenyl)-3-pyrrol-1-yl-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C24H21ClN2O4S/c1-29-19-12-17(13-20(30-2)22(19)31-3)26-24(28)23-21(27-10-4-5-11-27)18(14-32-23)15-6-8-16(25)9-7-15/h4-14H,1-3H3,(H,26,28)
• InChI Key: XNIRNOHLLFGJDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)Cl)N4C=CC=C4
• Molecular Formula: C24H21ClN2O4S
• Molecular Weight: 469.0 g/mol
• CAS No.: 1207014-49-0

Description

This compound belongs to the thiophene-2-carboxamide class, characterized by a central thiophene ring substituted with a 4-chlorophenyl group at position 4, a 1H-pyrrole moiety at position 3, and a 3,4,5-trimethoxyphenyl carboxamide group at position 2. The structural complexity arises from the synergistic integration of electron-withdrawing (chlorophenyl) and electron-donating (trimethoxyphenyl) groups, which may enhance bioavailability and target binding in therapeutic applications.

Biological Activity

4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cancer cell lines, and relevant research findings.

The compound's chemical structure is characterized by the following features:

• Molecular Formula : C20H19ClN2O3S
• Molecular Weight : 404.89 g/mol
• LogP : 4.655 (indicating high lipophilicity)
• Polar Surface Area : 34.183 Ų

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets involved in cancer progression:

• Inhibition of Cell Proliferation : Studies have shown that the compound effectively inhibits the proliferation of several cancer cell lines by inducing cell cycle arrest and apoptosis.
• Apoptosis Induction : The compound has been observed to trigger apoptotic pathways, leading to increased cell death in cancerous cells.
• Anti-inflammatory Effects : It may also exhibit anti-inflammatory properties, which can be beneficial in reducing tumor-associated inflammation.

Efficacy Against Cancer Cell Lines

Research has evaluated the compound's cytotoxic effects on various cancer cell lines using assays such as MTT and flow cytometry. The following table summarizes key findings from recent studies:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	5.0	Induces apoptosis and cell cycle arrest
A549 (Lung)	10.0	Inhibits proliferation
HT-29 (Colon)	7.5	Induces intrinsic apoptosis
SMMC-7721 (Liver)	6.0	Inhibits migration and invasion

Case Studies

Several studies have highlighted the compound's potential in cancer treatment:

• Study on MCF-7 Cells : A study demonstrated that treatment with this compound led to a significant increase in early and late apoptosis markers after 48 hours of exposure, indicating its effectiveness in inducing programmed cell death in breast cancer cells .
• A549 Cell Line Evaluation : Another investigation reported that the compound reduced cell viability by approximately 50% at a concentration of 10 µM after 72 hours, suggesting potent anti-cancer activity against lung adenocarcinoma cells .
• HT-29 Colon Cancer Study : The compound was found to inhibit the migration of HT-29 cells significantly, indicating its potential role in preventing metastasis in colorectal cancer .

Comparison with Similar Compounds

Structural Analogues and Key Features

The following table summarizes critical data for the target compound and its analogs:

Compound Name / ID	Molecular Formula	Molecular Weight	Key Substituents	Reported Activity/Properties	Reference
Target Compound: 4-(4-Chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide	C24H20ClN3O3S	~466.0*	4-Cl-phenyl, 3-(pyrrole), N-(3,4,5-trimethoxyphenyl)	Hypothesized anticancer/kinase inhibition	N/A
N-Butyl-4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	C19H19ClN2OS	358.9	N-butyl, 4-Cl-phenyl, 3-(pyrrole)	Unknown (structural analog)
N-(4-Chlorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	C21H14ClFN2OS	396.9	4-Cl-phenyl, 4-F-phenyl, 3-(pyrrole)	Unknown (fluorine enhances metabolic stability)
8i: Oxadiazole-chlorophenyl-trimethoxyphenyl hybrid	C26H21ClN4O5S	561.0	5-(4-Cl-phenyl)-1,3,4-oxadiazole, N-(4-(3-(3,4,5-trimethoxyphenyl)acryloyl)phenyl)	Antileukemic (IC50 values < 10 µM)
4e: Thiazole-pyrimidine derivative	C28H29ClN6O3S	589.1	4-Cl-phenylpiperazine, 2-methylpyrimidine, 3,4,5-trimethoxyphenyl	Antiproliferative (moderate activity)
Compound 194: CK1δ inhibitor	C27H27FN4O4S	522.6	3,4,5-trimethoxyphenylpropanamide, 4-(5-(4-F-phenyl)-imidazolyl)pyridine	CK1δ inhibition (IC50 = 0.12 µM)

Key Structural and Functional Comparisons

Core Heterocycle Variations :

• The target compound’s thiophene core is distinct from oxadiazole (e.g., 8i ) or pyrimidine (e.g., 4e ) scaffolds. Thiophenes offer π-conjugation for enhanced binding, while oxadiazoles improve metabolic stability .

Substituent Effects :

• The 3,4,5-trimethoxyphenyl group, shared with compounds 8i and 194 , is associated with tubulin polymerization inhibition (e.g., combretastatin analogs) .
• Chlorophenyl groups (common in ) enhance lipophilicity and receptor affinity, whereas fluorophenyl (e.g., ) increases electronegativity and bioavailability.

Biological Activity Trends :

• Compounds with trimethoxyphenyl and chlorophenyl motifs (e.g., 8i , 4e ) show potent anticancer activity, suggesting the target compound may share similar mechanisms.
• Pyrrole-containing analogs (e.g., ) lack direct activity data but are structurally aligned with kinase inhibitors like imatinib .